Cas no 111157-50-7 ((E)-ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate)

• Product Name: (E)-ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate
• CAS No: 111157-50-7
• MF: C₂₇H₂₄N₂O₂
• MW: 408.491666793823
• MDL: MFCD27964647
• CID: 5142830
• Update Time: 2025-05-20

(E)-ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-ETHYL 3-(1-TRITYL-1H-IMIDAZOL-4-YL)ACRYLATE
• (E)-ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate

• MDL： MFCD27964647
• Inchi： 1S/C27H24N2O2/c1-2-31-26(30)19-18-25-20-29(21-28-25)27(22-12-6-3-7-13-22,23-14-8-4-9-15-23)24-16-10-5-11-17-24/h3-21H,2H2,1H3/b19-18+
• InChI Key： VWIZYQXKZWPEES-VHEBQXMUSA-N
• SMILES： C(OCC)(=O)/C=C/C1=CN(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C=N1

Additional information on (E)-ethyl 3-(1-trityl-1H-imidazol-4-yl)acrylate

Compound CAS No. 111157-50-7: (E)-Ethyl 3-(1-Trityl-1H-Imidazol-4-Yl)Acrylate

The compound (E)-Ethyl 3-(1-Trityl-1H-Imidazol-4-Yl)Acrylate with CAS No. 111157-50-7 is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The trityl group attached to the imidazole ring contributes to its stability and reactivity, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of imidazole derivatives in drug design, especially in targeting specific biological pathways. The acrylate functionality in this compound allows for controlled polymerization reactions, which are crucial in the development of stimuli-responsive materials. For instance, researchers have explored the use of this compound in creating hydrogels that exhibit pH-responsive behavior, which could find applications in drug delivery systems.

The synthesis of (E)-Ethyl 3-(1-Trityl-1H-Imidazol-4-Yl)Acrylate involves a multi-step process that typically begins with the preparation of the tritylated imidazole intermediate. This intermediate is then subjected to acylation reactions to introduce the acrylate group. The stereochemistry of the compound is critical, as the E-isomer is often preferred due to its superior optical properties and reactivity.

One of the most promising applications of this compound lies in its use as a precursor for bioconjugation reactions. The trityl group serves as a protecting moiety during synthesis, ensuring selective reactivity at specific sites. Once deprotected, the imidazole ring can act as a reactive site for coupling with biomolecules such as proteins or nucleic acids. This makes it an invaluable tool in biochemistry and molecular biology.

Recent advancements in click chemistry have further expanded the utility of (E)-Ethyl 3-(1-Trityl-1H-Imidazol-4-Yl)Acrylate. By incorporating azide or alkyne groups into its structure, researchers have demonstrated its ability to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This has opened new avenues for constructing complex molecular architectures with high precision.

In addition to its chemical applications, this compound has shown potential in optoelectronic devices. The conjugated system within the molecule enables efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies have demonstrated that films prepared from this compound exhibit excellent electrical conductivity and stability under ambient conditions.

The environmental impact of synthesizing (E)-Ethyl 3-(1-Trityl-1H-Imidazol-4-Yl)Acrylate has also been a topic of recent research. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For example, solvent-free conditions and catalytic systems are being explored to enhance the sustainability of its production.

In conclusion, (E)-Ethyl 3-(1-Trityl-1H-Imidazol-4-Yl)Acrylate with CAS No. 111157-50-7 is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of structural features and reactivity positions it as a key molecule for future innovations in materials science, pharmacology, and biochemistry.